2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-4-19-10-13-24-23(14-19)27(31)25(35(32,33)22-11-8-18(2)9-12-22)16-29(24)17-26(30)28-20-6-5-7-21(15-20)34-3/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: XBRDRKWIQUBLMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for developing new drugs. In

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study explores the metabolism of chloroacetamide herbicides, including structural derivatives similar to the requested compound, in human and rat liver microsomes. The research suggests a complex metabolic activation pathway leading to DNA-reactive products, underlining the carcinogenic potential of these compounds. This investigation into the metabolism of structurally related acetamides highlights the importance of understanding biochemical pathways for safety and environmental impact assessments (Coleman et al., 2000).

Structural Aspects and Properties of Salt and Inclusion Compounds

Investigation into the structural aspects of amide-containing isoquinoline derivatives reveals insights into the formation of gels and crystalline solids upon treatment with different mineral acids. This research demonstrates the potential of such compounds in forming host-guest complexes, which may have implications for developing materials with enhanced fluorescence properties (Karmakar et al., 2007).

Synthesis and Pharmacological Studies

This study focuses on the synthesis of novel compounds with potential biological activities, illustrating the process from basic chemical reactions to the creation of compounds with specific attributes. Such research outlines the foundational steps in developing new chemical entities for various applications beyond pharmacology, emphasizing the synthetic versatility of quinoline derivatives (Bhambi et al., 2010).